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Compound of Interest

Compound Name: Cerevisterol

CAS No.: 516-37-0

Cat. No.: B030100

Get Quote

Abstract
Cerevisterol (5α-ergosta-7,22-diene-3β,5,6β-triol) is a bioactive polyhydroxylated sterol

exhibiting significant cytotoxic, antifungal, and anti-inflammatory properties. While naturally

occurring in fungal species such as Saccharomyces cerevisiae and Lentinus edodes, isolation

yields are often insufficient for extensive pharmacological profiling. This application note details

a robust, scalable semi-synthetic protocol for generating Cerevisterol from commercially

available Ergosterol. The methodology utilizes a regioselective performic acid oxidation of the

double bond, followed by acid-catalyzed epoxide ring opening to yield the characteristic
3β,5α,6β-triol motif while preserving the

and

unsaturations.

Introduction & Retrosynthetic Analysis
Target Molecule Profile

IUPAC Name: (22E)-ergosta-7,22-diene-3β,5,6β-triol

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b030100#bc-rfq
https://www.benchchem.com/product/b030100/docs?utm_src=pdf-body#application-note-high-yield-synthesis-of-cerevisterol-from-ergosterol
https://www.benchchem.com/product/b030100/docs?utm_src=pdf-body#application-note-high-yield-synthesis-of-cerevisterol-from-ergosterol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Structural Features:

Steroid Core: Ergostane skeleton.[1]

Unsaturation: Trans-double bond at C22 (

) and nuclear double bond at C7 (

).

Oxygenation: Triol system with specific stereochemistry: 3β-OH (equatorial), 5α-OH

(axial), and 6β-OH (equatorial/axial depending on conformation, typically trans-diaxial

relative to C5).

Synthetic Strategy
Direct oxidation of Ergosterol (ergosta-5,7,22-trien-3β-ol) requires careful control to differentiate

between the conjugated

diene system and the isolated

side-chain alkene.

The synthesis exploits the higher electron density of the

bond compared to

and

. The pathway involves:

Protection: Acetylation of the C3 hydroxyl group to prevent side reactions and improve

solubility.

Epoxidation/Hydroxylation: Use of in situ generated performic acid (Formic acid +

). This reagent acts as both an epoxidizing agent for the

bond and a hydrolytic medium to open the resulting epoxide to the trans-diol.[1]
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Deprotection: Alkaline hydrolysis (saponification) to remove the C3-acetate and any formate

esters formed at C6.

Materials & Reagents
Reagent Grade/Purity Role

Ergosterol >95% (HPLC) Starting Material

Acetic Anhydride ACS Reagent C3-OH Protection

Pyridine Anhydrous Base/Solvent for Acetylation

Formic Acid 88-98% Oxidant Precursor / Solvent

Hydrogen Peroxide 30% (w/w) aq. Oxidant

Sodium Hydroxide (NaOH) Pellets Saponification Base

Methanol (MeOH) HPLC Grade Solvent

Ethyl Acetate / Hexanes ACS Grade Extraction & Chromatography

Silica Gel 230-400 mesh Purification

Detailed Experimental Protocol
Phase 1: Protection of Ergosterol (Synthesis of
Ergosterol Acetate)
Rationale: Protecting the C3 alcohol prevents oxidation to a ketone and directs the steric

approach of the oxidant.

Dissolution: Dissolve Ergosterol (10.0 g, 25.2 mmol) in anhydrous Pyridine (50 mL) in a

round-bottom flask equipped with a magnetic stir bar.

Acetylation: Add Acetic Anhydride (25 mL) dropwise at room temperature.

Reaction: Stir the mixture at room temperature for 12–16 hours. Monitor by TLC

(Hexane:EtOAc 4:1) until the starting material (
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) disappears and the acetate (

) forms.

Workup: Pour the reaction mixture into ice-cold water (500 mL). A white precipitate will form.

Isolation: Filter the solid, wash extensively with water (3 x 100 mL) to remove pyridine, and

dry under vacuum.

Crystallization: Recrystallize from Ethanol to obtain Ergosterol Acetate as white needles.

Yield Target: >90%

Phase 2: Oxidative Hydroxylation (The Critical Step)
Rationale: Performic acid selectively epoxidizes the

bond.[1] The acidic environment immediately opens the unstable 5α,6α-epoxide to the 5α,6β-
diol monoformate.

Preparation: In a three-neck flask fitted with a thermometer and dropping funnel, dissolve

Ergosterol Acetate (5.0 g, 11.4 mmol) in Ethyl Acetate (20 mL) and Formic Acid (88%, 50

mL). Heat gently to 40°C if necessary to ensure dissolution, then cool to 20°C.

Oxidation: Add Hydrogen Peroxide (30%, 6 mL) dropwise over 30 minutes. Maintain

temperature between 20–25°C. Caution: Exothermic reaction.

Incubation: Stir vigorously at room temperature for 2–4 hours.

Mechanistic Note: The reaction generates the 5α,6α-epoxide intermediate, which

undergoes anti-Markovnikov opening by the solvent (formic acid) or water to yield the 3β-

acetoxy-5α-hydroxy-6β-formyloxy-ergosta-7,22-diene intermediate.

Quenching: Pour the reaction mixture into ice water (200 mL) and extract with Ethyl Acetate

(3 x 100 mL).

Neutralization: Wash the combined organic layers with saturated

solution until effervescence ceases, then wash with brine.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://grokipedia.com/page/cerevisterol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration: Dry over anhydrous

and concentrate in vacuo to yield the crude intermediate (mixed esters).

Phase 3: Global Deprotection & Purification
Rationale: Hydrolysis removes the C3-acetate and C6-formate groups to reveal the triol.

Saponification: Dissolve the crude intermediate in Methanol (100 mL). Add a solution of

NaOH (2.0 g) in water (10 mL).

Reflux: Heat the mixture to reflux (65°C) for 1 hour. This cleaves both the acetate at C3 and

the formate at C6.

Workup: Cool to room temperature. Concentrate methanol to ~20 mL volume. Pour into

water (150 mL) and extract with Ethyl Acetate (3 x 50 mL).

Purification:

Dry the organic phase (

) and evaporate.[2]

Purify the residue via Flash Column Chromatography on Silica Gel.

Eluent Gradient: Start with Hexane:EtOAc (2:1) to remove non-polar byproducts, then

increase polarity to 100% EtOAc or EtOAc:MeOH (95:5) to elute Cerevisterol.

Final Product: Cerevisterol is obtained as a white powder.

Characterization: Mp 248–250°C.

Mechanistic Insight & Stereochemistry
The synthesis relies on the "Trans-Diaxial Effect" (Fürst-Plattner Rule).

Epoxidation: The

double bond is sterically shielded on the
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-face by the C10-methyl and C13-methyl groups. Therefore, the oxidant (performic acid)
approaches from the less hindered

-face, forming the 5α,6α-epoxide.

Ring Opening: Under acidic conditions, the epoxide ring opens. The nucleophile (water or

formate) attacks the C6 position from the backside (

-face) to relieve torsional strain, resulting in a trans-diaxial arrangement of the hydroxyl
groups.

Result: C5-OH is

(axial). C6-OH is

(equatorial in the final stable chair conformation, but initially formed via axial attack).

Regioselectivity: The

double bond is conjugated with the

system in ergosterol but becomes isolated after

saturation. It is less reactive toward electrophilic attack than the

bond, preserving the 7,22-diene system required for Cerevisterol.

Diagram 1: Synthetic Workflow
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Caption: Step-by-step synthetic workflow from Ergosterol to Cerevisterol via performic acid

oxidation.

Diagram 2: Stereochemical Mechanism
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Caption: Stereochemical pathway illustrating the α-face epoxidation and subsequent β-face

hydrolysis.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield

Over-oxidation of

or

Reduce reaction time in Phase

2; maintain Temp < 25°C.

Impurity: 5,6-Epoxide Incomplete hydrolysis

Ensure the reaction in Phase 2

runs long enough or increase

acid concentration slightly.

Impurity: Ketones Oxidation of C3-OH
Ensure complete acetylation

(Phase 1) before oxidation.

Coloration (Yellow/Brown) Polymerization of dienes

Perform oxidation in the dark;

use fresh

.

Safety Considerations
Peroxides: Reaction of Formic Acid and

generates Performic Acid, which is potentially explosive in high concentrations. Always add
peroxide to the acid slowly. Never distill the reaction mixture.

Solvents: Pyridine is toxic and hepatotoxic. Handle in a fume hood.

Ergosterol: Store at -20°C to prevent auto-oxidation to ergosterol peroxide prior to synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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